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Abstract
Menispermum dauricum DC., commonly known as Asian moonseed or "Bei-Dou-Gen" in

Traditional Chinese Medicine (TCM), has a long history of ethnobotanical use, primarily for

treating a spectrum of inflammatory conditions, pain, and certain cancers.[1][2] This technical

guide provides an in-depth overview of the traditional applications, key chemical constituents,

and modern pharmacological evidence supporting its use. It is intended for researchers,

scientists, and drug development professionals, offering detailed experimental protocols,

quantitative data summaries, and visualizations of key molecular pathways to facilitate further

scientific investigation and therapeutic development. The rhizome is the primary part used and

is rich in a diverse array of alkaloids, which are considered its main pharmacologically active

components.[3][4]

Ethnobotanical and Traditional Uses
The dried rhizome of Menispermum dauricum is officially listed in the Chinese Pharmacopoeia.

[5] In Traditional Chinese Medicine, it is characterized as having a cold property and a sweet

flavor, acting on the Lung and Liver channels.[2] Its primary functions are to clear heat, remove

toxins, and disperse wind to alleviate pain.[6][7][8]

Key traditional applications include treatment for:

Inflammatory Diseases: It is extensively used for intestinal inflammations like enteritis and

dysentery, as well as respiratory inflammation including sore throat, laryngopharyngitis,
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tonsillitis, and bronchitis.[9][10][11]

Rheumatic Conditions: The plant is used to treat rheumatic arthralgia and pain in the limbs.

[4][6][12]

Cancer: Traditional use against liver cancer and cervical cancer has been reported.[2][13]

Other Uses: It has also been applied for skin disorders and hypertension.[2][13][14]

Major Chemical Constituents
The pharmacological activities of Menispermum dauricum are largely attributed to its complex

mixture of alkaloids.[4][6] Over 100 compounds have been isolated, with alkaloids being the

most prominent.[7]

Table 1: Major Chemical Classes and Representative Compounds in Menispermum dauricum
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Chemical Class
Representative
Compounds

Primary Plant Part References

Bisbenzylisoquinoline

Alkaloids

Dauricine,

Daurisoline,

Dauricinoline,

Daurinoline

Rhizome [15][16][17][18]

Aporphine &

Oxoisoaporphine

Alkaloids

Menispeimin A,

Dauriporphine
Rhizome [3][17]

Morphinane Alkaloids

Acutumine,

Acutumidine,

Dauricumine

Rhizome, Roots [17][19][20][21]

Phenolic Acids Vanillic acid Rhizome [6][22]

Lignans & Quinones

Fragransin B2, 7-

hydroxy-3,6-

dimethoxy-1,4-

phenanthraquinone

Rhizome [22]

Sterols & Fatty Acids
β-sitosterol, Palmitic

acid, Arachidic acid
Rhizome [22]

Polysaccharides

Menispermum

dauricum

polysaccharide (MDP)

Rhizome [4][7]

Pharmacological Activities and Mechanisms of
Action
Modern scientific research has validated many of the traditional uses of M. dauricum, revealing

potent anti-inflammatory, anticancer, neuroprotective, and cardiovascular effects.

Anti-inflammatory Activity
Extracts and isolated compounds from M. dauricum exhibit significant anti-inflammatory

properties. The total alkaloids have been shown to suppress airway inflammation in mouse
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models of asthma by reducing inflammatory cell counts and downregulating Th2 cytokines like

IL-4, IL-5, and IL-13.[9] The rhizome extract has also demonstrated a marked intestinal anti-

inflammatory effect in a mouse model of ulcerative colitis, reducing levels of pro-inflammatory

mediators such as TNF-α, IL-1β, IL-6, and COX-2.[10]

The primary mechanism for this activity, particularly for the alkaloid dauricine, involves the

inhibition of the NF-κB signaling pathway. Dauricine has been shown to prevent the

degradation of IκBα and inhibit the phosphorylation and nuclear translocation of the p65

subunit of NF-κB.[6][9][12][23] This blockade suppresses the expression of downstream

inflammatory genes, including adhesion molecules like ICAM-1 and VCAM-1.[9][19]
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Caption: Dauricine's Anti-inflammatory Mechanism via NF-κB Inhibition.

Anticancer Activity
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Phenolic alkaloids from M. dauricum (PAMD) have demonstrated significant anticancer effects.

Studies show PAMD can suppress tumor growth in xenograft models of gastric and pancreatic

cancer.[11][24] The mechanism involves inducing cell cycle arrest at the G0/G1 phase and

promoting apoptosis.[11] This is achieved by modulating key signaling pathways, including the

Hedgehog pathway (downregulating Shh and Gli-1) and apoptosis-related genes.[11]

Specifically, PAMD has been shown to inhibit the expression of oncogenic K-RAS and the anti-

apoptotic protein Bcl-2, while increasing the expression of the tumor suppressor p53 and the

pro-apoptotic protein BAX.[24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. Three new alkaloids from Menispermum dauricum - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. criver.com [criver.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1265073?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265073?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/10826076.2015.1077862
https://pubmed.ncbi.nlm.nih.gov/32349545/
https://www.researchgate.net/publication/11083395_Alkaloids_from_Menispermum_dauricum
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/inflammatory-bowel-disease-models/tnbs-induced-colitis-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel
Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Dauricine exhibits anti-inflammatory property against acute ulcerative colitis via the
regulation of NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

7. benchchem.com [benchchem.com]

8. tandfonline.com [tandfonline.com]

9. Dauricine Attenuates Vascular Endothelial Inflammation Through Inhibiting NF-κB
Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Intestinal anti-inflammatory effect of the rhizome extracts of Menispermum dauricum DC.
on trinitrobenzene sulfonic acid induced ulcerative colitis in mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Phenolic alkaloids from Menispermum dauricum inhibits BxPC-3 pancreatic cancer cells
by blocking of Hedgehog signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

12. An alkaloid from Menispermum dauricum, dauricine mediates Ca2+ influx and inhibits
NF-κB pathway to protect chondrocytes from IL-1β-induced inflammation and catabolism -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. jocpr.com [jocpr.com]

14. TNBS-Induced Colitis Model - takisbiotech [takisbiotech.com]

15. Phenolic alkaloids from Menispermum dauricum rhizome protect against brain ischemia
injury via regulation of GLT-1, EAAC1 and ROS generation - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. [Isolation and identification of alkaloids form Menispermum dauricum growing in
Xianning] - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Protective Effects of Total Alkaloids from Menispermum dauricum against Airway
Inflammation in Asthmatic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

18. Dauricine: Review of Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. researchgate.net [researchgate.net]

21. Alkaloids from Menispermum dauricum - PubMed [pubmed.ncbi.nlm.nih.gov]

22. Phenolic Alkaloids from Menispermum dauricum Rhizome Protect against Brain Ischemia
Injury via Regulation of GLT-1, EAAC1 and ROS Generation - PMC [pmc.ncbi.nlm.nih.gov]

23. Dauricine Attenuates Vascular Endothelial Inflammation Through Inhibiting NF-κB
Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35563130/
https://pubmed.ncbi.nlm.nih.gov/35563130/
https://pubmed.ncbi.nlm.nih.gov/37470500/
https://pubmed.ncbi.nlm.nih.gov/37470500/
https://www.benchchem.com/pdf/Menisdaurin_A_Technical_Guide_to_its_Discovery_Isolation_and_Characterization_from_Menispermum_dauricum.pdf
https://www.tandfonline.com/doi/abs/10.1080/10826076.2015.1077862
https://pubmed.ncbi.nlm.nih.gov/34925018/
https://pubmed.ncbi.nlm.nih.gov/34925018/
https://pubmed.ncbi.nlm.nih.gov/27435376/
https://pubmed.ncbi.nlm.nih.gov/27435376/
https://pubmed.ncbi.nlm.nih.gov/27435376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621636/
https://pubmed.ncbi.nlm.nih.gov/38081396/
https://pubmed.ncbi.nlm.nih.gov/38081396/
https://pubmed.ncbi.nlm.nih.gov/38081396/
https://www.jocpr.com/articles/the-extraction-separation-and-purification-of-alkaloids-in-the-natural-medicine.pdf
https://www.takisbiotech.com/tnbs-induced-colitis-model/
https://pubmed.ncbi.nlm.nih.gov/22395403/
https://pubmed.ncbi.nlm.nih.gov/22395403/
https://pubmed.ncbi.nlm.nih.gov/22395403/
https://pubmed.ncbi.nlm.nih.gov/12569837/
https://pubmed.ncbi.nlm.nih.gov/12569837/
https://pubmed.ncbi.nlm.nih.gov/32365394/
https://pubmed.ncbi.nlm.nih.gov/32365394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11444063/
https://www.researchgate.net/publication/356720119_Dauricine_Attenuates_Vascular_Endothelial_Inflammation_Through_Inhibiting_NF-kB_Pathway
https://www.researchgate.net/publication/8622507_Isoquinoline_and_isoindole_alkaloids_from_Menispermum_dauricum
https://pubmed.ncbi.nlm.nih.gov/12377240/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8672219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8672219/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


24. sciforum.net [sciforum.net]

To cite this document: BenchChem. [Ethnobotanical Uses of Menispermum dauricum: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265073#exploring-the-ethnobotanical-uses-of-
menispermum-dauricum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://sciforum.net/manuscripts/5095/slides.pdf
https://www.benchchem.com/product/b1265073#exploring-the-ethnobotanical-uses-of-menispermum-dauricum
https://www.benchchem.com/product/b1265073#exploring-the-ethnobotanical-uses-of-menispermum-dauricum
https://www.benchchem.com/product/b1265073#exploring-the-ethnobotanical-uses-of-menispermum-dauricum
https://www.benchchem.com/product/b1265073#exploring-the-ethnobotanical-uses-of-menispermum-dauricum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

